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Compound of Interest

Compound Name: Ethyl 2-(2-Bromoethyl)benzoate

Cat. No.: B171905

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and disposal
guidelines for Ethyl 2-(2-Bromoethyl)benzoate (CAS No. 179994-91-3). Due to the limited
availability of a complete Safety Data Sheet (SDS) for this specific compound, this guide
incorporates data from structurally similar chemicals to provide a conservative and
precautionary approach to its management in a laboratory setting.

Chemical and Physical Properties

While a comprehensive, experimentally verified set of physical and chemical properties for
Ethyl 2-(2-Bromoethyl)benzoate is not readily available, predicted data and information from
related compounds are summarized below.

Property Value Source

CAS Number 179994-91-3 ChemicalBook][1]
Molecular Formula C11H13BrO2 ChemicalBook[1]
Molecular Weight 257.12 g/mol ChemicalBook[1]
Boiling Point 318.4 £ 25.0 °C (Predicted) ChemicalBook][1]
Density 1.354 + 0.06 g/cm3 (Predicted) = ChemicalBook[1]
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Hazard Identification and Classification

A specific GHS classification for Ethyl 2-(2-Bromoethyl)benzoate is not available. However,
based on the hazards associated with similar bromo-ester compounds, it should be handled as
a substance that is:

« Irritating to the skin and eyes.[2][3]
o Potentially harmful if swallowed, inhaled, or absorbed through the skin.

The following table outlines the hazard classification for a closely related compound, 2-
Bromoethyl benzoate, and should be considered as a precautionary guideline.

Hazard Class Hazard Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation.[2]

o H319: Causes serious eye
Eye Irritation Category 2 o
irritation.[2]

Signal Word: Warning[2]

Precautionary Statements (based on related compounds):

P264: Wash skin thoroughly after handling.[2]
o P280: Wear protective gloves/ eye protection/ face protection.[2]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[2]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P332 + P313: If skin irritation occurs: Get medical advice/ attention.[2]
o P337 + P313: If eye irritation persists: Get medical advice/ attention.[2]

o P362 + P364: Take off contaminated clothing and wash it before reuse.[2]
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Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict safety protocols is essential when handling Ethyl 2-(2-
Bromoethyl)benzoate. The following guidelines are based on best practices for handling
hazardous laboratory chemicals.

Engineering Controls

» Work in a well-ventilated area, preferably within a chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible.

| : . PPE)

PPE Specifications

Eye and Face Protection Chemical safety goggles or a face shield.

Chemically resistant gloves (e.qg., nitrile,
Skin Protection neoprene). A lab coat or chemical-resistant

apron should be worn.

Not typically required if working in a properly

functioning chemical fume hood. If vapors are
Respiratory Protection likely to be generated outside of a fume hood, a

NIOSH-approved respirator with an organic

vapor cartridge is recommended.

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.
¢ Do not eat, drink, or smoke in areas where the chemical is handled.

e Wash hands thoroughly after handling and before leaving the laboratory.

First Aid Measures
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In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion _ _ . .
unconscious person. Seek immediate medical

attention.

Fire and Explosion Hazards

Data on the flammability of Ethyl 2-(2-Bromoethyl)benzoate is not available. However, many
organic esters are combustible.

o Extinguishing Media: Use dry chemical powder, carbon dioxide, alcohol-resistant foam, or a
water spray.

e Hazardous Combustion Products: May include carbon monoxide, carbon dioxide, and
hydrogen bromide gas.

» Firefighting Procedures: Wear self-contained breathing apparatus (SCBA) and full protective
gear.
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Spills and Leaks

In the event of a spill or leak, follow these procedures:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE).

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area with a suitable solvent, followed by washing with soap and water.

Do not allow the spilled material to enter drains or waterways.

Storage and Incompatibility

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances.

e Incompatible Materials: Strong oxidizing agents, strong bases, and strong acids.

Disposal Considerations

Dispose of Ethyl 2-(2-Bromoethyl)benzoate and its containers in accordance with all
applicable federal, state, and local regulations.

o Waste Classification: This material may be classified as a hazardous waste.

» Disposal Method: Contact a licensed professional waste disposal service to dispose of this
material. Do not dispose of it down the drain or in the regular trash.

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.

Experimental Workflow and Logic Diagrams
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The following diagrams illustrate the logical workflow for the safe handling and disposal of

Ethyl 2-(2-Bromoethyl)benzoate.
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Caption: Workflow for the safe handling of Ethyl 2-(2-Bromoethyl)benzoate.
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Caption: Decision tree for the disposal of Ethyl 2-(2-Bromoethyl)benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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